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Compound of Interest

Compound Name: Vat Black 16
CAS No.: 1328-19-4
Cat. No.: B074306
Get Quote
. J

Executive Summary & Material Profile

Vat Black 16 (VB16), chemically identified as a Violanthrone derivative (C.I. 59855, CAS 1328-
19-4), is a polycyclic aromatic hydrocarbon (PAH) traditionally used as a high-performance
textile dye. However, its rigid planar structure, extreme chemical stability, and broad optical
absorption spectrum have repositioned it as a high-value candidate for advanced
nanotechnology.

Unlike inorganic nanoparticles (e.g., Gold, Iron Oxide), VB16 nanoparticles are organic
semiconductors. They offer unique advantages in Electrophoretic Displays (EPD) due to their
low density and high blackness, and in Biomedicine as metal-free Photothermal Therapy (PTT)
agents.

Chemical Identity
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Property Specification

Violanthrone (Anthra[9,1,2-

Chemical Name cde]benzo[rst]pentaphene-5,10-dione)
derivative

CAS Number 1328-19-4

Molecular Formula C34H1602 (Core structure)

Solubilit Insoluble in water, ethanol, acetone.[1] Soluble
olubili
Y in conc. H2SOa4 (purple/blue solution).

Strong

Key Mechanism
stacking leads to aggregation; requires specific

"Acid Pasting" or "Milling" to achieve stable

nanoscale dispersion.

Synthesis Protocols

The extreme insolubility of Vat Black 16 is the primary challenge. Standard "solution chemistry"
does not apply. The following protocols utilize Acid Pasting (Reprecipitation) to break down bulk
crystals into nanopatrticles, followed by surface functionalization for stability.

Protocol A: Acid Pasting & Reprecipitation (Bottom-Up)

Best for: Creating ultra-small (<100 nm) dispersions for inks and EPDs.
Reagents:

Crude Vat Black 16 Powder

Concentrated Sulfuric Acid (98% H2S0a4)

Deionized Water (Ice cold)

Surfactant: Sodium Dodecyl! Sulfate (SDS) or CTAB
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o Safety Note: This reaction is highly exothermic. Wear full PPE (face shield, acid-resistant

gloves).
Step-by-Step Methodology:
e Dissolution (The "Vatting" Step):
o Slowly add 1.0 g of VB16 powder to 20 mL of 98% H2SOa4 in a round-bottom flask.

o Stir at 40-50°C for 2 hours. The solution will turn a deep purple/blue. Mechanism:
Protonation of the carbonyl oxygens disrupts intermolecular

-stacking, solubilizing the dye.
e Precipitation (The "Crash" Step):

o Prepare a beaker with 200 mL of Ice-Cold Water containing 0.5 g SDS (anionic surfactant)
under high-speed mechanical stirring (Ultra-Turrax or vigorous magnetic stirring).

o Dropwise add the acid-dye solution into the vortex of the cold water.

o Observation: The solution will instantly turn black as the dye reprecipitates into
nanoparticles. The rapid quenching prevents large crystal regrowth.

o Purification:

o Filter the suspension through a 0.2 um PTFE membrane or centrifuge at 12,000 rpm for
20 mins.

o Wash the pellet 3x with deionized water to remove residual acid and excess surfactant.
o Validation: Check pH of supernatant; it must be neutral.
o Dispersion:

o Resuspend the pellet in DI water or buffer using probe sonication (20% amplitude, 5 mins).
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Protocol B: Surface Functionalization for Bio-
Applications (PEGylation)

Best for: Drug delivery systems and Photothermal Therapy (PTT) agents.
Reagents:

e VB16 Nanoparticles (from Protocol A)

e MPEG-SH or Amphiphilic Polymer (e.g., DSPE-PEG2000)

Methodology:

Encapsulation: Since VB16 has no easy reactive handles, use physical adsorption.

Mix VB16 nanoparticle suspension (1 mg/mL) with DSPE-PEG2000 (2 mg/mL).

Sonicate for 30 minutes at room temperature. The hydrophobic tails of the lipid-PEG will

anchor onto the hydrophobic VB16 surface.

Dialyze (MWCO 10kDa) against water for 24 hours to remove free polymer.

Visualization: Synthesis Workflow

The following diagram illustrates the Acid Pasting mechanism, highlighting the critical transition

from bulk crystal to stable nanoparticle.

Stable VB16
Nanoparticle

Steric Stabilization
(Surfactant/PEG)

Acid Solution
(H2S04 Solubilization)

Bulk Vat Black 16
(Insoluble Crystal)

Rapid Nucleation
(Ice Water Quench)

Click to download full resolution via product page

Caption: Figure 1.[1] Acid Pasting Synthesis Pathway. Solubilization in acid breaks crystal
lattice; rapid quenching reforms particles at nanoscale.

Characterization & Validation

To ensure scientific integrity, every batch must be validated against these parameters.
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. . Acceptance
Technique Metric L Purpose
Criteria

L . Determines size
DLS (Dynamic Light Hydrodynamic

) ] 50 — 150 nm suitability for cellular

Scattering) Diameter ] -
uptake or ink stability.
Indicates colloidal

Zeta Potential Surface Charge > +30 mV stability (resistance to
aggregation).
Confirms "Black"

] Broad peak 400-800
UV-Vis Spectroscopy Absorbance character and
nm

concentration.

TEM (Transmission ) ) Visual confirmation of

) Morphology Spherical/Rod-like
Electron Microscopy) non-aggregated state.
Applications

A. Electronic Paper (Electrophoretic Displays)

Vat Black 16 is a prime candidate for the "Black" particles in E-Paper due to its high optical
density.

e Mechanism: VB16 nanoparticles are charged (via surfactant, e.g., negative with SDS) and
suspended in a dielectric fluid. When an electric field is applied, they migrate to the top
electrode (pixel turns black).

o Advantage: Unlike Carbon Black, VB16 is non-conductive, preventing short circuits in the
display matrix.

B. Biomedical: Photothermal Therapy (PTT)

Emerging Application for Drug Development. Violanthrone derivatives have high absorption in
the Near-Infrared (NIR) window.

e Mechanism: Upon irradiation with an NIR laser (e.g., 808 nm), VB16 nanoparticles convert
photon energy into vibrational heat (non-radiative decay).
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e Therapeutic Utility: This localized hyperthermia (>42°C) can ablate tumor cells.

e Protocol:

[¢]

Inject PEGylated VB16 NPs (IV or intratumoral).

[¢]

Wait for accumulation (EPR effect).

[e]

Irradiate with 808 nm laser (1 W/cm?) for 5 mins.

o

Monitor temp via thermal camera.
Troubleshooting & Critical Control Points
 |ssue:Particles re-aggregate after acid quenching.

o Cause: Insufficient surfactant or slow mixing speed.

o Fix: Increase stirring speed to >1000 RPM during the quench step; ensure water is ice-
cold to freeze particle growth.

e Issue:Low yield/Loss of material.
o Cause: Incomplete precipitation.

o Fix: Ensure the final pH is neutral; acid residues keep the dye partially soluble or unstable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Functionalization of Vat Black 16 Nanoparticles]. BenchChem, [2026]. [Online PDF].
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synthesis-and-functionalization-of-vat-black-16-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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